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Compound of Interest

Compound Name: Phenyllithium

Cat. No.: B1222949 Get Quote

CAS Number: 591-51-5

Chemical Formula: C₆H₅Li

This guide provides an in-depth overview of phenyllithium, an essential organometallic

reagent in organic synthesis. It is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its properties, synthesis, handling, and common

applications.

Core Properties and Data
Phenyllithium is a highly reactive organolithium compound valued for its role as a potent

nucleophile and a strong base.[1][2] In its pure, solid state, it appears as colorless monoclinic

crystals.[1][3] However, it is most commonly supplied and handled as a solution, which can

range in color from brown to red, depending on the solvent and impurities.[1]
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Property Value Notes Citation

CAS Number 591-51-5 [1]

Molecular Formula C₆H₅Li [4]

Molecular Weight 84.04 g/mol [5]

Appearance

Colorless crystals

(pure); Dark brown to

black solution

Commercially

available as a

solution.

[1][5]

Melting Point 160-163 °C Benzene solvate. [5][6]

Boiling Point 140-143 °C
Solution in diethyl

ether.
[1][6]

Density 0.835 g/mL at 25 °C As a solution. [5][6]

Solubility

Soluble in ethers

(diethyl ether, THF);

Soluble in

hydrocarbons with

donor additives.

Insoluble in non-polar

hydrocarbons alone.

Reacts violently with

water and other protic

solvents.

[1][5]

Flash Point 20 °C [5][6]

Storage Temperature 2-8°C
Must be stored under

an inert atmosphere.
[5]

Synthesis and Preparation
Phenyllithium can be synthesized through several methods, with the reaction of a phenyl

halide with lithium metal being a common approach.

Experimental Protocol: Preparation from Bromobenzene
and Lithium Metal
This protocol describes a common laboratory-scale synthesis of phenyllithium.
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Materials:

Anhydrous diethyl ether

Lithium metal (containing 1-3% sodium)

Bromobenzene

Argon or nitrogen gas (dry)

Three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a

magnetic stirrer.

Procedure:

Apparatus Setup: Assemble the glassware and dry it thoroughly in an oven. Allow it to cool

under a stream of dry argon or nitrogen.

Lithium Preparation: Flatten 18g (2.57 mol) of lithium metal to a thickness of approximately

1.5 mm and cut it into small chips.

Reaction Initiation: Place the lithium chips into the flask containing 800 mL of anhydrous

diethyl ether. Purge the flask with inert gas.

Addition of Bromobenzene: Slowly add a solution of bromobenzene in anhydrous diethyl

ether from the dropping funnel to the stirred suspension of lithium in ether. The reaction is

exothermic and may require cooling to maintain a gentle reflux.

Reaction Completion: After the addition is complete, continue stirring the mixture at room

temperature until the lithium metal is consumed.

Filtration: The resulting solution of phenyllithium is typically used directly. If necessary, it

can be filtered under an inert atmosphere to remove any unreacted lithium and lithium

bromide.

Yield: This method can produce phenyllithium with a yield of approximately 80%.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1222949?utm_src=pdf-body
https://www.benchchem.com/product/b1222949?utm_src=pdf-body
https://www.guidechem.com/question/how-to-synthesize-phenyllithiu-id127796.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Synthesis of Phenyllithium
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Apparatus Setup

Reagent Preparation

Reaction

Work-up

Dry Glassware

Purge with Argon/Nitrogen

Prepare Lithium Metal Chips

Slowly Add Bromobenzene
to Lithium Suspension

Prepare Bromobenzene Solution

Stir until Lithium is Consumed

Filter under Inert Atmosphere
(Optional)

Phenyllithium Solution
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Reaction
Phenyllithium

(C₆H₅Li)
Lithium Alkoxide Intermediate

[C₆H₅C(R₂)OLi]

Nucleophilic Attack

Ketone
(R₂C=O)

Tertiary Alcohol
[C₆H₅C(R₂)OH]

Acidic Workup (H₃O⁺)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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